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Compound of Interest

Compound Name: Camlipixant

Cat. No.: B8819287

Essential Safety and Handling Guide for
Camlipixant

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential, immediate safety and logistical information for the handling and
disposal of Camlipixant in a laboratory setting. The following procedures are based on the
available Material Safety Data Sheet (MSDS) from a supplier and general best practices for
handling research-grade chemical compounds. It is important to note that Camlipixant is an
investigational drug, and a comprehensive, official Safety Data Sheet (SDS) with quantitative
occupational exposure limits is not publicly available. The supplier MSDS indicates that
Camlipixant is not classified as a hazardous substance or mixture; however, standard
laboratory precautions should always be observed to minimize exposure.[1]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is crucial to ensure personal safety while handling
Camlipixant, particularly in its powdered form, to prevent inhalation and skin contact.[1]
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PPE Category

Item

Specifications and
Recommendations

Eye and Face Protection

Safety Glasses or Goggles

Should be worn at all times in
the laboratory to protect from
potential splashes or airborne
particles. Safety glasses
should have side shields.[2][3]

Face Shield

Recommended when there is
a significant risk of splashing,
for example, when handling
bulk quantities or preparing
concentrated solutions. To be
worn in conjunction with safety

glasses or goggles.[3]

Hand Protection

Disposable Gloves

Nitrile gloves are
recommended for handling
Camlipixant.[4] Gloves should
be inspected before use and
changed immediately if
contaminated, torn, or

punctured.[4]

Body Protection

Laboratory Coat

A standard, long-sleeved lab
coat should be worn to protect
skin and clothing from

accidental contamination.[2]

Respiratory Protection

Not generally required

According to the supplier
MSDS, Camlipixant is not
classified as hazardous.[1]
However, work should be
conducted in a well-ventilated
area. If handling large
quantities of powder or if there
is a risk of aerosol formation, a

dust mask or respirator may be
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considered based on a site-

specific risk assessment.[1]

Experimental Protocols: Safe Handling and Disposal

Receipt and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Label the container with the date of receipt and the name of the responsible individual.

Store Camlipixant in a tightly sealed container in a cool, dry, and well-ventilated area, away
from incompatible materials such as strong acids, alkalis, and oxidizing agents.[5][6]

Do not store chemicals on benchtops or on the floor.[5][7]

Handling and Preparation of Solutions:

All handling of solid Camlipixant should be performed in a well-ventilated area. The MSDS
recommends using only in areas with appropriate exhaust ventilation.[1]

» Before handling, ensure all necessary PPE is donned correctly.

e To avoid generating dust, handle the powder carefully. Use a chemical spatula for
transferring the solid.

e When preparing solutions, add the solid to the solvent slowly to avoid splashing.
« After handling, wash hands thoroughly with soap and water, even if gloves were worn.[8]
First Aid Measures:

 In case of inhalation: Move the individual to fresh air. If breathing is difficult, seek medical
attention.[1]

* In case of skin contact: Remove contaminated clothing and rinse the affected skin area
thoroughly with plenty of water.[1]
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 In case of eye contact: Immediately flush the eyes with large amounts of water for at least 15
minutes, holding the eyelids open. Remove contact lenses if present and easy to do so.
Seek prompt medical attention.[1]

 In case of ingestion: Do not induce vomiting. Wash out the mouth with water if the person is
conscious and seek immediate medical attention.[1]

Disposal Plan:

As Camlipixant is classified as a non-hazardous substance, disposal should follow local
regulations for non-hazardous chemical waste.[8][9][10]

e Solid Waste: Collect unused solid Camlipixant and any contaminated disposable materials
(e.g., weigh boats, contaminated gloves) in a designated, sealed container.

» Liquid Waste: Unused solutions of Camlipixant should be collected in a separate, clearly
labeled waste container. Do not pour chemical waste down the drain unless permitted by
local regulations and institutional policy.[10]

o Empty Containers: "RCRA Empty" containers can typically be disposed of in the regular trash
after being defaced to indicate they no longer contain the chemical.[11]

o Consult your institution's Environmental Health and Safety (EHS) department for specific
guidance on waste stream management.[9][12]

Workflow for Safe Handling of Camlipixant
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Workflow for Safe Handling of Camlipixant
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Caption: Workflow for the safe handling of Camlipixant in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. abmole.com [abmole.com]
2. Video: Proper Use of Personal Protective Equipment PPE [jove.com]

3. Personal Protective Equipment Requirements for Laboratories — Environmental Health
and Safety [ehs.ncsu.edu]

4. Lab Safety — Stanford Environmental Health & Safety [ehs.stanford.edu]

5. Storage of Laboratory Chemicals: Research Safety: Environmental Health & Safety:
Protect IU: Indiana University [protect.iu.edu]

6. apolloscientific.co.uk [apolloscientific.co.uk]
7. Handling and Storing Chemicals | Lab Manager [labmanager.com]
8. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

9. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and
Safety [ehs.cornell.edu]

10. sfasu.edu [sfasu.edu]
11. sites.rowan.edu [sites.rowan.edu]

12. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public &
Environmental Health: Environmental Health & Safety: Protect IU: Indiana University
[protect.iu.edu]

To cite this document: BenchChem. [Personal protective equipment for handling
Camlipixant]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8819287#personal-protective-equipment-for-
handling-camlipixant]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b8819287?utm_src=pdf-custom-synthesis
https://www.abmole.com/literature/camlipixant-msds.html
https://www.jove.com/v/10402/proper-use-of-personal-protective-equipment-ppe
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.stanford.edu/topic/lab-safety/personal-protective-equipment
https://protect.iu.edu/environmental-health/research-safety/lab-chemicals.html
https://protect.iu.edu/environmental-health/research-safety/lab-chemicals.html
https://www.apolloscientific.co.uk/news-and-insights/best-practices-for-chemical-storage-in-research-labs/
https://www.labmanager.com/handling-and-storing-chemicals-2944
https://riskmanagement.sites.olt.ubc.ca/files/2019/07/In-Lab-Treatment-Chem-Waste.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://sites.rowan.edu/facilities/_docs/non-hazardous-waste-disposal-guide-for-laboratories-9-14-21.pdf
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.benchchem.com/product/b8819287#personal-protective-equipment-for-handling-camlipixant
https://www.benchchem.com/product/b8819287#personal-protective-equipment-for-handling-camlipixant
https://www.benchchem.com/product/b8819287#personal-protective-equipment-for-handling-camlipixant
https://www.benchchem.com/product/b8819287#personal-protective-equipment-for-handling-camlipixant
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8819287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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